N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-morpholinyl)benzamide

• IUPAC Name: N-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-morpholin-4-ylbenzamide
• InChI: InChI=1S/C20H19ClN4O3/c21-17-4-2-1-3-16(17)19-23-18(28-24-19)13-22-20(26)14-5-7-15(8-6-14)25-9-11-27-12-10-25/h1-8H,9-13H2,(H,22,26)
• InChI Key: HUHBZASDPIXMOT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC=C(C=C2)C(=O)NCC3=NC(=NO3)C4=CC=CC=C4Cl
• Molecular Formula: C20H19ClN4O3
• Molecular Weight: 398.8 g/mol

Description

N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-morpholinyl)benzamide is a synthetic compound that has been widely studied for its potential applications in scientific research. This molecule, also known as MOR-4, has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating a range of biological processes. In

Scientific Research Applications

Anticancer Activity

The design and synthesis of compounds related to N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-morpholinyl)benzamide have been explored for their potential anticancer activity. For instance, a series of substituted benzamides were evaluated against various cancer cell lines, demonstrating moderate to excellent anticancer activity. This suggests the potential utility of the compound's structural analogs in cancer therapy research, providing a basis for further investigation into their mechanism of action and therapeutic efficacy (Ravinaik et al., 2021).

Antimicrobial and Antitubercular Activities

Compounds with structures similar to N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-morpholinyl)benzamide have shown promising antimicrobial and antitubercular activities. This includes the synthesis of new derivatives that exhibit good or moderate activities against various microorganisms, indicating their potential as lead compounds for the development of new antimicrobial agents. Such studies contribute to the ongoing search for effective treatments against resistant bacterial strains (Bektaş et al., 2010).

Anti-Inflammatory Activity

Research into compounds structurally related to N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-(4-morpholinyl)benzamide includes investigations into their anti-inflammatory properties. For example, a new series of derivatives was synthesized and evaluated for anti-inflammatory activity, with some compounds showing significant efficacy in reducing inflammation in animal models. This highlights the compound's potential role in the development of new anti-inflammatory drugs, which could contribute to the treatment of various inflammatory diseases (Rathore et al., 2017).